Cas no 845781-29-5 (2-(3-Chlorobenzoyl)thiazole)

2-(3-Chlorobenzoyl)thiazole structure
2-(3-Chlorobenzoyl)thiazole structure
Product Name:2-(3-Chlorobenzoyl)thiazole
CAS No:845781-29-5
MF:C10H6ClNOS
MW:223.678740024567
MDL:MFCD06201654
CID:1004754
PubChem ID:2757402
Update Time:2025-04-20

2-(3-Chlorobenzoyl)thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chlorobenzoyl)thiazole
    • (3-chlorophenyl)-(1,3-thiazol-2-yl)methanone
    • SCHEMBL3835536
    • DTXSID80373880
    • 845781-29-5
    • (3-chlorophenyl)(thiazol-2-yl)methanone
    • MDL: MFCD06201654
    • Inchi: 1S/C10H6ClNOS/c11-8-3-1-2-7(6-8)9(13)10-12-4-5-14-10/h1-6H
    • InChI Key: XNRBLVKBZPPDPR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C1=NC=CS1)=O

Computed Properties

  • Exact Mass: 222.9858627g/mol
  • Monoisotopic Mass: 222.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Boiling Point: 127°C 0,1mm

2-(3-Chlorobenzoyl)thiazole Security Information

2-(3-Chlorobenzoyl)thiazole Pricemore >>

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